Methyl-(2-methyl-thiazolo[4,5-h]quinazolin-8-yl)-(3-nitro-phenyl)-amine

• CAS No.: 827598-46-9
• Molecular Formula: C17H13N5O2S
• Molecular Weight: 351.4 g/mol
• IUPAC Name: N,2-dimethyl-N-(3-nitrophenyl)-[1,3]thiazolo[4,5-h]quinazolin-8-amine
• InChI: InChI=1S/C17H13N5O2S/c1-10-19-14-7-6-11-9-18-17(20-15(11)16(14)25-10)21(2)12-4-3-5-13(8-12)22(23)24/h3-9H,1-2H3
• InChI Key: BUBBOLABRKMKTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C3=NC(=NC=C3C=C2)N(C)C4=CC(=CC=C4)[N+](=O)[O-]

Description

Methyl-(2-methyl-thiazolo[4,5-h]quinazolin-8-yl)-(3-nitro-phenyl)-amine is a useful research compound. Its molecular formula is C17H13N5O2S and its molecular weight is 351.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under dry conditions, a mixture of methyl-(2-methyl-4,5-dihydro-thiazolo[4,5-h]quinazolin-8-yl)-(3-nitro-phenyl)-amine (16 mg, 0.045 mmol) and 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) (10.2 mg, 0.045 mmol) in dry toluene (2 mL) was heated under reflux for 16 h. The solvent was evaporated under vacuum and the residue was purified by flash column chromatography (10% EtOAc:hexane) to afford the title product as a yellow solid (10 mg, 68%). mp 209-210° C. Anal. RP-HPLC: tR 23.4 min (10-70% MeCN, purity 98%). 1H-NMR (CDCl3): δ 9.09 (s, 1H, Py-H), 8.41 (t, 1H, J 2.3, Ph-H), 8.09 (ddd, 1H, J 8.2, 2.3, 1.0, Ph-H), 7.85 (d, 1H, J 8.7, Ph-H), 7.79 (ddd, 1H, J 8.2, 2.3, 1.0, Ph-H), 7.72 (d, 1H, J 8.7, Ph-H), 7.58 (t, 1H, J 8.2, Ph-H), 3.78 (s, 3H, N—CH3), 2.94 (s, 3H, Me). 13C-NMR (CDCl3): δ 171.04, 161.09, 158.53, 157.16, 148.54, 148.04, 146.25, 131.74, 129.31, 125.29, 121.01, 119.85, 119.30, 116.97, 38.39, 20.48 missing 1 quat signal. MS (ESI+): m/z 352.08 (M+H)+.